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Compound of Interest

Compound Name: Naphthalene-d8

Cat. No.: B043038

This technical guide provides a detailed overview of the core physical properties of
Naphthalene-d8 (Perdeuteronaphthalene), a deuterated analog of naphthalene. The
information is intended for researchers, scientists, and professionals in drug development and
related fields who utilize labeled compounds for analytical and metabolic studies. This
document summarizes key quantitative data in structured tables, outlines general experimental
protocols for determining these properties, and presents a logical diagram of the interplay
between physical states.

Core Physical and Chemical Data

Naphthalene-d8 is a polycyclic aromatic hydrocarbon where all eight hydrogen atoms have
been replaced with deuterium. This isotopic labeling makes it a valuable internal standard for
the quantification of naphthalene by GC- or LC-mass spectrometry.[1][2]

Identifier Value

Chemical Formula C10Ds[3][4][5]

Molecular Weight 136.22 g/mol [4][5][6]

CAS Number 1146-65-2[1][3][4]

Appearance White crystals or crystalline powder[1][7]

Quantitative Physical Properties
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The following tables summarize the key physical properties of Naphthalene-d8, providing a
clear comparison of its characteristics.

Thermal Properties

Property Value

Melting Point 80-82 °C[1][4]

Boiling Point 218 °C[1][4]

Flash Point 79.0 °C (174.2 °F) - closed cup

: I :

Property Value

Density 1.242 g/cm3[1][4]

Refractive Index 1.58075 (at 589.3 nm and 98°C)[1]
Vapor Density 4.4 (vs ain)[1]

Vapor Pressure 0.03 mmHg (at 25 °C)[1][4][6]

olubili | Puri

Property Description

Solubility Slightly soluble in Chloroform and Methanol.[1]
Isotopic Purity =99 atom % D

Assay >98% (CP)

Experimental Protocols

While specific experimental details for the determination of Naphthalene-d8's properties are
not extensively published, the following are detailed general methodologies for the key
experiments cited.

Melting Point Determination
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The melting point of a solid is the temperature at which it changes state from solid to liquid. A
common laboratory method is the capillary tube method.

Apparatus:

Melting point apparatus (e.g., Thiele tube or a digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Sample of the solid

Procedure:

A small amount of the finely powdered dry sample is packed into a capillary tube to a height
of 2-3 mm.

e The capillary tube is placed in the melting point apparatus along with a thermometer.
e The apparatus is heated slowly and steadily.

o The temperature at which the substance starts to melt (the first appearance of liquid) and the
temperature at which the substance is completely molten are recorded. This range is the
melting point of the substance.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid and the liquid changes into a vapor. For small quantities of liquid, a micro
boiling point determination method can be used.[8]

Apparatus:
e Small test tube
o Capillary tube (sealed at one end)

e Thermometer
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e Heating apparatus (e.g., oil bath or heating block)
e Liquid sample

Procedure:

A few milliliters of the liquid are placed in a small test tube.[9]
o Acapillary tube, sealed at the upper end, is placed open-end down into the test tube.[10]
e The test tube is attached to a thermometer and heated.

e As the liquid is heated, a stream of bubbles will emerge from the open end of the capillary
tube.[8]

e Heating is discontinued, and the liquid is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[8]

Density Determination of a Solid

The density of a solid can be determined by measuring its mass and volume. The displacement
method is suitable for irregularly shaped solids.[11][12]

Apparatus:

Analytical balance

Graduated cylinder or pycnometer

A liquid in which the solid is insoluble (e.g., water)

Solid sample
Procedure:

e The mass of the solid is accurately measured using an analytical balance.[13]
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e Agraduated cylinder is partially filled with a liquid in which the solid is insoluble, and the
initial volume is recorded.

e The solid is carefully immersed in the liquid, ensuring it is fully submerged. The new volume
is recorded.

e The volume of the solid is the difference between the final and initial liquid levels.[11]

e The density is calculated by dividing the mass of the solid by its volume.[11][13]

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. A common method to determine the solubility of a
solid in a liquid is the shake-flask method.[14]

Apparatus:

Conical flask with a stopper

Thermostatically controlled shaker or water bath

Analytical balance

Filtration apparatus

Solvent and solute

Procedure:

e An excess amount of the solid solute is added to a known volume of the solvent in a flask.
[14]

o The flask is sealed and placed in a thermostatically controlled shaker or water bath to
maintain a constant temperature.

e The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.
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¢ The saturated solution is then carefully filtered to remove the excess undissolved solid.

e A known volume of the clear saturated solution is taken, and the amount of dissolved solute
is determined by a suitable analytical method (e.g., evaporation of the solvent and weighing
the residue, or spectroscopic methods).

¢ The solubility is then expressed as the mass of solute per volume or mass of the solvent.

Logical Relationships of Physical Properties

The following diagram illustrates the relationship between the fundamental physical properties
of a substance like Naphthalene-d8 and its state of matter.
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Interplay of Physical Properties and States of Matter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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